Cas no 1567936-80-4 ((1R)-2-Amino-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: (1R)-2-Amino-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 1567936-80-4
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 5697435
• PubChem ID: 83000950
• Update Time: 2025-06-08

(1R)-2-Amino-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS021320885
• 1567936-80-4
• EN300-1147034
• (1R)-2-amino-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• 1H-Pyrazole-4-methanol, α-(aminomethyl)-1,3-dimethyl-, (αR)-
• (1R)-2-Amino-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol

• Inchi： 1S/C7H13N3O/c1-5-6(7(11)3-8)4-10(2)9-5/h4,7,11H,3,8H2,1-2H3/t7-/m0/s1
• InChI Key： PFFRJSGARUQGBO-ZETCQYMHSA-N
• SMILES： O[C@@H](CN)C1=CN(C)N=C1C

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 341.8±37.0 °C(Predicted)
• pka: 11.80±0.35(Predicted)

Additional information on (1R)-2-Amino-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol

Introduction to (1R)-2-Amino-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 1567936-80-4)

(1R)-2-Amino-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 1567936-80-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as (1R)-2-Amino-1-(1,3-dimethylpyrazol-4-yl)ethanol, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The chemical structure of (1R)-2-Amino-1-(1,3-dimethylpyrazol-4-yl)ethanol consists of a chiral carbon center, an amino group, and a 1,3-dimethylpyrazole moiety. The presence of the chiral center imparts enantiomeric selectivity to the molecule, which is crucial for its biological activity. The amino group and the pyrazole ring contribute to the compound's ability to form hydrogen bonds and interact with various biological targets.

In terms of synthesis, several methods have been reported for the preparation of (1R)-2-Amino-1-(1,3-dimethylpyrazol-4-yl)ethanol. One common approach involves the asymmetric synthesis of the chiral alcohol followed by functional group transformations to introduce the amino and pyrazole moieties. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient enantioselective synthesis using a chiral catalyst, achieving excellent yields and enantiomeric excesses.

The biological activities of (1R)-2-Amino-1-(1,3-dimethylpyrazol-4-yl)ethanol have been extensively studied in various contexts. One notable application is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are important targets for drug discovery. Research has shown that (1R)-2-Amino-1-(1,3-dimethylpyrazol-4-yl)ethanol can selectively bind to specific GPCRs, modulating their activity and potentially leading to therapeutic benefits.

Another area of interest is the compound's anti-inflammatory properties. Inflammatory diseases such as arthritis and asthma are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Studies have demonstrated that (1R)-2-Amino-1-(1,3-dimethylpyrazol-4-yl)ethanol exhibits potent anti-inflammatory effects by inhibiting key inflammatory mediators such as cytokines and chemokines. This makes it a promising candidate for the development of novel anti-inflammatory drugs.

Beyond its direct biological activities, (1R)-2-Amino-1-(1,3-dimethylpyrazol-4-yl)ethanol has also been explored as a building block for more complex molecules. Its versatile functional groups allow for easy derivatization and modification, enabling researchers to design and synthesize a wide range of analogs with enhanced or modified properties. For example, recent work has focused on developing prodrugs based on this scaffold to improve solubility and bioavailability.

In conclusion, (1R)-2-Amino-1-(1,3-dimethylpyrazol-4-yl)ethan-1-ol (CAS No. 1567936-80-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for further investigation and development. As research in this area continues to advance, it is likely that new applications and therapeutic uses will be discovered, contributing to the advancement of healthcare and medicine.